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Compound of Interest

Compound Name: 9-Anthracenecarboxylic acid

Cat. No.: B105490 Get Quote

Essential Safety and Handling Guide for 9-
Anthracenecarboxylic Acid
This guide provides immediate and essential safety protocols for handling 9-
Anthracenecarboxylic acid, tailored for laboratory professionals. Adherence to these

procedures is critical to ensure personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
9-Anthracenecarboxylic acid is a combustible solid that can cause skin, eye, and respiratory

irritation.[1][2][3] In powder form, it may create an explosive dust-air mixture.[1] The following

personal protective equipment is mandatory to mitigate these risks.
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Protection Type Required Equipment
Standards and

Specifications

Eye Protection Goggles or Eyeshields

Must meet European standard

EN 166 or OSHA 29 CFR

1910.133.[1][4][5]

Hand Protection Chemical-resistant gloves

Inspect gloves for compatibility

and breakthrough time before

use.[1][4]

Body Protection Long-sleeved laboratory coat To prevent skin contact.[1]

Respiratory Protection

Not required for normal use

with adequate ventilation. For

large-scale use, emergencies,

or if dust is generated, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator or a type N95 dust

mask is necessary.[1]

Ensure proper fit and seal

check before use.[6]

Operational Plan: Handling and Storage
Proper handling and storage are crucial to maintain the stability of 9-Anthracenecarboxylic
acid and prevent accidental exposure.

Handling Protocol:

Ventilation: Always handle in a well-ventilated area, such as a chemical fume hood.[1]

Avoid Dust: Minimize the generation of dust.[1]

Personal Contact: Avoid contact with eyes, skin, and clothing.[1][7] Do not ingest or inhale.[7]

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[4][5]

Storage Protocol:
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Store in a cool, dry, and well-ventilated location.[1][4]

Keep the container tightly sealed to prevent contamination and exposure to moisture.[1]

Store away from incompatible materials, such as strong oxidizing agents.[4]

Emergency and Disposal Plan
Immediate and appropriate action during an emergency is critical. Follow these procedures in

the event of exposure or a spill.

Emergency First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[1][5] Seek medical attention if irritation develops or persists.[1]

Eye Contact: Rinse eyes cautiously with water for at least 15 minutes, removing contact

lenses if possible.[1][5] Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air and ensure they are in a position comfortable for

breathing.[1] If the person feels unwell, seek medical advice.[1]

Ingestion: Rinse the mouth with water and then drink plenty of water.[1] Do not induce

vomiting. Seek medical attention if symptoms appear.

Spill and Disposal Protocol:

Spills: For minor spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a suitable, sealed container for disposal.[1][4]

Disposal: 9-Anthracenecarboxylic acid and its containers are considered hazardous

waste.[1] All waste must be disposed of in accordance with local, state, and federal

regulations.[2] Do not allow the chemical to enter drains or waterways.[2][4] Contaminated

packaging should be treated as unused product.[4]

Procedural Workflow
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Caption: Workflow for handling 9-Anthracenecarboxylic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b105490?utm_src=pdf-body-img
https://www.benchchem.com/product/b105490?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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